Cas no 22975-21-9 (Diethyl 2-(2-Nitro-1-phenylethyl)malonate)

• Product Name: Diethyl 2-(2-Nitro-1-phenylethyl)malonate
• CAS No: 22975-21-9
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 912513
• PubChem ID: 313659
• Update Time: 2025-07-01

Diethyl 2-(2-Nitro-1-phenylethyl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl (2-nitro-1-phenylethyl)propanedioate
• diethyl 2-(2-nitro-1-phenylethyl)propanedioate
• AC1L7NXE
• CL 520
• CTK1A7770
• diethyl 2-(2-nitro-1-phenylethyl)malonate
• HMS2601M15
• MolPort-001-790-415
• NSC229048
• SureCN2541157
• SCHEMBL2541157
• SMR000337434
• SR-01000308401-1
• NSC-229048
• CS-0238188
• EN300-191195
• 1,3-diethyl2-(2-nitro-1-phenylethyl)propanedioate
• MS-2052
• SR-01000308401
• DTXSID60310591
• G59851
• MLS000755762
• CHEMBL1863905
• Propanedioic acid, 2-(2-nitro-1-phenylethyl)-, 1,3-diethyl ester
• 22975-21-9
• AKOS005107987
• Z1934587375
• 1,3-diethyl 2-(2-nitro-1-phenylethyl)propanedioate
• Diethyl 2-(2-Nitro-1-phenylethyl)malonate

• Inchi： 1S/C15H19NO6/c1-3-21-14(17)13(15(18)22-4-2)12(10-16(19)20)11-8-6-5-7-9-11/h5-9,12-13H,3-4,10H2,1-2H3
• InChI Key： VQKSJEVJSPWVIE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C1C=CC=CC=1)C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 309.12127
• Monoisotopic Mass: 309.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.513
• PSA: 95.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl 2-(2-Nitro-1-phenylethyl)malonate

Diethyl 2-(2-Nitro-1-phenylethyl)malonate (CAS No. 22975-21-9): An Overview of Its Properties, Applications, and Recent Research

Diethyl 2-(2-Nitro-1-phenylethyl)malonate (CAS No. 22975-21-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in the development of novel drugs and therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Diethyl 2-(2-Nitro-1-phenylethyl)malonate.

The chemical structure of Diethyl 2-(2-Nitro-1-phenylethyl)malonate is defined by a malonate ester backbone with a substituted nitrophenyl group. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The malonate ester moiety is known for its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis.

In terms of physical properties, Diethyl 2-(2-Nitro-1-phenylethyl)malonate is a solid at room temperature with a molecular weight of approximately 305.34 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in a variety of chemical processes and formulations.

The synthesis of Diethyl 2-(2-Nitro-1-phenylethyl)malonate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of diethyl malonate with 1-bromo-2-nitrobenzene in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the condensation of malonic acid with 2-nitrobenzaldehyde followed by esterification to yield the final compound.

The biological activity of Diethyl 2-(2-Nitro-1-phenylethyl)malonate has been the subject of extensive research. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, Diethyl 2-(2-Nitro-1-phenylethyl)malonate has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory conditions such as arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have also contributed to our understanding of Diethyl 2-(2-Nitro-1-phenylethyl)malonate. Molecular docking studies have revealed that this compound can interact with specific protein targets involved in various biological pathways. For example, it has been shown to bind to key enzymes involved in lipid metabolism, which could have implications for the treatment of metabolic disorders such as diabetes and obesity.

The safety profile of Diethyl 2-(2-Nitro-1-phenylethyl)malonate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have indicated that it has low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully evaluate its safety in humans.

In conclusion, Diethyl 2-(2-Nitro-1-phenylethyl)malonate (CAS No. 22975-21-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.